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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed

Selection of Textile Dyes

The textile industry is a significant contributor to water pollution, with dyes being a primary

component of its effluent. Among these, azo dyes like C.I. Disperse Red 151 are widely used

for their cost-effectiveness and vibrant coloration of synthetic fibers such as polyester.

However, their complex aromatic structures lead to persistence in the environment, and their

breakdown can result in the formation of carcinogenic aromatic amines.[1][2][3] This guide

provides a comparative environmental impact assessment of Disperse Red 151 against

several alternatives, presenting key ecotoxicity and biodegradability data to aid in the selection

of more sustainable options.

Executive Summary of Comparative Environmental
Data
The following table summarizes the available quantitative data on the environmental impact of

Disperse Red 151 and selected alternatives. The data is compiled from various sources,

including governmental assessments and scientific studies. It is important to note that direct

comparative studies are often limited, and data is sourced from individual assessments.
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Dye Name Type

Acute
Toxicity to
Fish (LC50,
96h)

Acute
Toxicity to
Daphnia
(EC50, 48h)

Toxicity to
Algae
(EC50, 72h)

Biodegrada
bility
(OECD
301/302)

C.I. Disperse

Red 151
Azo Disperse

Data not

available

Data not

available

Data not

available

Not readily

biodegradabl

e[3]

C.I. Disperse

Red 167
Azo Disperse

> 100 mg/L

(Zebra Fish)

[4]

> 100 mg/L

(Daphnia

magna)[4]

> 100 mg/L

(Algae)[4]

Not readily

biodegradabl

e[4]

C.I. Disperse

Orange 30
Azo Disperse

> 1 mg/L

(Fish)[5]

> 1 mg/L

(Daphnia

magna)[5]

> 1 mg/L

(Algae)[5]

Not readily

biodegradabl

e[5]

Vat Dyes

(general)
Vat Generally low Generally low Generally low

Generally

poor

biodegradabil

ity[2][6]

Bio-based

Dyes

(general)

Natural/Bio Generally low Generally low Generally low

Generally

readily

biodegradabl

e[7]

Note: "Data not available" indicates that specific quantitative data could not be located in the

publicly available literature. The environmental impact of vat and bio-based dyes can vary

significantly depending on the specific dye, its source, and the dyeing process used.

Detailed Environmental Profiles
C.I. Disperse Red 151
Disperse Red 151 is a double azo dye used for coloring polyester.[8] While specific ecotoxicity

data for Disperse Red 151 is not readily available in the public domain, as an azo disperse

dye, it is expected to have low water solubility and be resistant to biodegradation under aerobic

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/318103003_Call_for_Environmental_Impact_Assessment_of_Bio-based_Dyeing-An_Overview
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://pollution.sustainability-directory.com/question/what-are-the-impacts-of-textile-dyes-on-the-environment/
https://sdinternational.com/blogs/advantages-and-disadvantages-of-vat-dyes/
https://ejchem.journals.ekb.eg/article_330819.html
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-red-151.html
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


conditions.[3][9] The primary environmental concern with such dyes is their persistence and the

potential for the reductive cleavage of the azo bond to form harmful aromatic amines.[3]

Alternatives to Disperse Red 151
A range of alternatives to Disperse Red 151 exists, each with its own environmental profile.

1. Other High-Performance Azo Disperse Dyes:

C.I. Disperse Red 167: This dye is also used for polyester and has been assessed by

Environment Canada.[4] Toxicological data indicates low acute toxicity to aquatic organisms.

[4] However, like Disperse Red 151, it is not readily biodegradable.[4]

C.I. Disperse Orange 30: This dye also exhibits low water solubility and is not readily

biodegradable.[5] Ecotoxicity data suggests low acute toxicity to aquatic life.[5]

2. Vat Dyes:

Vat dyes are a class of water-insoluble dyes that are applied to cellulosic fibers, and some can

be used for polyester blends. They are known for their excellent fastness properties. From an

environmental perspective, the dyeing process can be water and energy-intensive, and the use

of reducing agents can be a concern.[2][6] However, modern vat dyeing processes have made

advancements in reducing their environmental footprint.[10]

3. Bio-based Dyes:

Dyes derived from natural sources such as plants and microorganisms are gaining interest as

sustainable alternatives.[7] These dyes are generally considered to have lower toxicity and

higher biodegradability compared to synthetic dyes.[7] However, challenges remain in terms of

scalability, color consistency, and the environmental impact of cultivation and extraction

processes.[3] Life cycle assessments are crucial to fully understand their overall environmental

footprint.[3][11]

Experimental Protocols
The following are summaries of the standard OECD guidelines used to generate the ecotoxicity

and biodegradability data presented in this guide.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/318103003_Call_for_Environmental_Impact_Assessment_of_Bio-based_Dyeing-An_Overview
https://datasheets.scbt.com/sc-214922.pdf
https://www.researchgate.net/publication/318103003_Call_for_Environmental_Impact_Assessment_of_Bio-based_Dyeing-An_Overview
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://canadacommons.ca/artifacts/35352242/screening-assessment-of-disperse-red-167/36251825/
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/appendices-ofscreening-assessment1.html
https://pollution.sustainability-directory.com/question/what-are-the-impacts-of-textile-dyes-on-the-environment/
https://sdinternational.com/blogs/advantages-and-disadvantages-of-vat-dyes/
https://skychemi.com/pigment-dye-vs-vat-dye/
https://ejchem.journals.ekb.eg/article_330819.html
https://ejchem.journals.ekb.eg/article_330819.html
https://www.researchgate.net/publication/318103003_Call_for_Environmental_Impact_Assessment_of_Bio-based_Dyeing-An_Overview
https://www.researchgate.net/publication/318103003_Call_for_Environmental_Impact_Assessment_of_Bio-based_Dyeing-An_Overview
https://journal.gnest.org/sites/default/files/Submissions/gnest_05145/gnest_05145_published.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ecotoxicity Testing
OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance

that is lethal to 50% of a test population of fish (LC50) over a 96-hour period.

OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the concentration of a

substance that causes immobilization in 50% of a test population of Daphnia magna (a small

crustacean) (EC50) over a 48-hour period.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates

the effect of a substance on the growth of algae, determining the concentration that inhibits

growth by 50% (EC50) over a 72-hour period.

Biodegradability Testing
OECD 301: Ready Biodegradability: This series of tests (A-F) assesses the potential for a

chemical to be rapidly and completely biodegraded by microorganisms under aerobic

conditions. A substance is considered "readily biodegradable" if it reaches a certain

percentage of degradation within a 28-day period.[12][13]

OECD 302: Inherent Biodegradability: This series of tests (A-C) is used to assess whether a

chemical has the potential to biodegrade, without the strict time limits of the ready

biodegradability tests.

Signaling Pathways and Experimental Workflows
To visualize the processes involved in the environmental assessment of these dyes, the

following diagrams are provided.
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Environmental fate of disperse dyes.
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Workflow for ecotoxicity testing.

Conclusion
The selection of textile dyes has significant environmental consequences. While data for

Disperse Red 151 is limited, its classification as an azo disperse dye raises concerns about its

persistence and potential for forming harmful byproducts. The alternatives presented here offer

a starting point for considering more environmentally benign options. High-performance

disperse dyes like C.I. Disperse Red 167 show lower acute toxicity, though they are not readily

biodegradable. Vat and bio-based dyes present their own sets of advantages and challenges

that require careful consideration of the entire life cycle. For researchers and professionals in

drug development, where textile components may be used in various applications, a thorough

evaluation of the environmental and toxicological profile of all materials is paramount. This

guide serves as a foundational tool for making more sustainable choices in a complex

landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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